Cas no 342617-07-6 (6-Iodoquinolin-4-ol)

6-Iodoquinolin-4-ol Properties

Names and Identifiers

• 4-Hydroxy-6-iodoquinoline
• 4-Quinolinol,6-iodo-
• 6-iodo-1H-quinolin-4-one
• 6-Iodoquinolin-4-ol
• 4-Hyrdroxy-6-iodoquinoline
• 4-Quinolinol,6-iodo
• 6-iodo-4-quinolinol
• 6-IODO-4-OXO-QUINOLINE
• 6-IODO-1,4-DIHYDROQUINOLIN-4-ONE
• 4-Quinolinol, 6-iodo-
• 6-Iodo-4-Hydroxyquinoline
• 6-iodoquinolin-4(1h)-one
• AB3865
• ST2418402
• AB0020090
• Z362834276
• 21873-51-8
• FT-0705593
• MFCD06808826
• DTXSID10413268
• SY099902
• EN300-36317
• DS-1443
• P11687
• 342617-07-6
• CS-D0866
• WAA87351
• AKOS015856486
• SB71445
• J-019533
• SCHEMBL599975
• FT-0649694
• MFCD13688933
• DA-36109
• +Expand

• MDL： MFCD06808826
• InChIKey： ZAZOVHUNVUSQMU-UHFFFAOYSA-N
• Inchi： 1S/C9H6INO/c10-6-1-2-8-7(5-6)9(12)3-4-11-8/h1-5H,(H,11,12)
• SMILES： IC1C([H])=C([H])C2=C(C=1[H])C(C([H])=C([H])N2[H])=O

Computed Properties

• Exact Mass: 270.94900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 270.94941g/mol
• Heavy Atom Count: 12
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 2.54500
• PSA: 33.12000
• Boiling Point: 394 ºC
• Melting Point: >300°C
• Flash Point: 192 ºC
• Density: 1.974

6-Iodoquinolin-4-ol Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Signal Word：Warning

6-Iodoquinolin-4-ol Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%